Cas no 2097998-48-4 (1-Amino-3-isobutylpiperidin-4-ol)

• Product Name: 1-Amino-3-isobutylpiperidin-4-ol
• CAS No: 2097998-48-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 4772545
• Update Time: 2025-06-09

1-Amino-3-isobutylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-isobutylpiperidin-4-ol
• 1-Amino-3-isobutylpiperidin-4-ol

• Inchi： 1S/C9H20N2O/c1-7(2)5-8-6-11(10)4-3-9(8)12/h7-9,12H,3-6,10H2,1-2H3
• InChI Key： BWTKPTSEASSBJQ-UHFFFAOYSA-N
• SMILES： OC1CCN(CC1CC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 1
• Topological Polar Surface Area: 49.5

Additional information on 1-Amino-3-isobutylpiperidin-4-ol

Introduction to 1-Amino-3-isobutylpiperidin-4-ol (CAS No. 2097998-48-4)

1-Amino-3-isobutylpiperidin-4-ol, with the CAS number 2097998-48-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds known for their diverse biological activities. The structure of 1-Amino-3-isobutylpiperidin-4-ol features an amino group and an isobutyl substituent on a piperidine ring, along with a hydroxyl group at the 4-position. These functional groups contribute to its unique chemical and biological properties, making it a valuable candidate for various research and development efforts.

The synthesis of 1-Amino-3-isobutylpiperidin-4-ol involves several steps, including the formation of the piperidine ring and the introduction of the amino, isobutyl, and hydroxyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings. One notable approach involves the use of transition-metal catalysis, which has been shown to improve yield and reduce byproduct formation. This method not only enhances the purity of the final product but also reduces environmental impact by minimizing waste generation.

In terms of its biological activity, 1-Amino-3-isobutylpiperidin-4-ol has been studied for its potential as a modulator of various physiological processes. Research has shown that this compound can interact with specific receptors and enzymes, leading to therapeutic effects in several disease models. For instance, studies have demonstrated that 1-Amino-3-isobutylpiperidin-4-ol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-Amino-3-isobutylpiperidin-4-ol has also been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis pathways. These findings suggest that 1-Amino-3-isobutylpiperidin-4-ol may have broad-spectrum neuroprotective activity, making it a valuable target for further research.

The pharmacokinetic profile of 1-Amino-3-isobutylpiperidin-4-ol is another important aspect that has been explored in recent studies. Data from animal models indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, preliminary toxicology studies have shown that 1-Amino-3-isobutylpiperidin-4-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-Amino-3-isobutylpiperidin-4-ol (CAS No. 2097998-48-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.